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Abstract
Fullerene-C84, the third most abundant fullerene after C60 and C70, has garnered significant

scientific interest due to its unique structural and electronic properties. This technical guide

provides an in-depth exploration of the discovery and history of Fullerene-C84, detailing its

synthesis, purification, and characterization. A comprehensive overview of its isomeric forms,

their relative stabilities, and spectroscopic signatures is presented. Furthermore, this document

elucidates the experimental protocols for key analytical techniques and explores the potential

of C84 in biomedical applications, particularly in drug development, by detailing its mechanisms

of action in photodynamic therapy and as an antioxidant.

Discovery and History
The journey of fullerenes began in 1985 with the groundbreaking discovery of

Buckminsterfullerene (C60) by Harold Kroto, Richard Smalley, and Robert Curl, for which they

were awarded the Nobel Prize in Chemistry in 1996.[1][2] This discovery opened a new chapter

in carbon chemistry, revealing a third allotropic form of carbon beyond graphite and diamond.[3]

Fullerene-C84 was first identified in the early 1990s as a component of the soot produced by

the arc vaporization of graphite, the same method used to generate C60 and C70.[4] Early

studies using 13C Nuclear Magnetic Resonance (NMR) spectroscopy on unfractionated

fullerene extracts indicated the presence of higher fullerenes, including C84.[4] These initial
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investigations revealed that C84 exists not as a single structure but as a mixture of isomers,

with the two most abundant having D2 and D2d symmetry in a roughly 2:1 ratio.[4][5] The

successful isolation of these major isomers in the late 1990s was a critical step, enabling

detailed characterization of their individual properties.[4]

Isomers of Fullerene-C84
According to the Isolated Pentagon Rule (IPR), which states that stable fullerenes have no

adjacent pentagonal rings, there are 24 possible isomers of C84.[6][7] Of these, the D2(IV) and

D2d(II) isomers are the most stable and, consequently, the most abundant in synthesized soot.

[4][7] Theoretical calculations and experimental observations have consistently confirmed the

higher stability of these two isomers.[7][8]

Quantitative Properties of Major C84 Isomers
The following table summarizes key quantitative data for the two most abundant isomers of

Fullerene-C84.
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Property Isomer D2(IV) Isomer D2d(II) Reference

Symmetry D2 D2d [4]

Relative Abundance ~2 ~1 [4][5]

Relative Energy

(kcal/mol)
0.00 +0.5 [8]

HOMO-LUMO Gap

(eV)
1.37 1.35 [8]

13C NMR Chemical

Shifts (ppm)

133.81, 135.48,

137.39, 137.50,

137.91, 138.58,

139.63, 139.74,

139.77, 139.79,

140.32, 140.60,

141.00, 141.33,

142.58, 142.89,

143.78, 143.81,

143.98, 144.48,

144.58

134.98, 138.48,

138.87, 138.88,

139.82, 140.00,

140.37, 140.50,

141.57, 142.13,

144.60

[9]

Key IR Absorption

Bands (cm-1)

842, 823, 801, 777,

743, 711, 700, 632,

476, 464, 451, 440,

419, 401

1445, 1400, 1086, 870 [3][10]

UV-Vis Absorption

Maxima (nm)

200, 230, 239, 251,

261, 272, 287, 305,

318, 334, 357

200, 230, 239, 251,

261, 272, 287, 305,

318, 334, 357

[3]

Experimental Protocols
Synthesis: Electric Arc Discharge Method
The primary method for producing Fullerene-C84 is the electric arc discharge technique, which

involves the vaporization of graphite electrodes in an inert atmosphere.
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Materials and Equipment:

Graphite rods (high purity, e.g., 99.99%)

DC arc discharge reactor with a water-cooled chamber

Helium gas (inert atmosphere)

High-current DC power supply

Vacuum pump

Soot collection tools (e.g., brush, spatula)

Procedure:

Chamber Preparation: The reaction chamber is evacuated to a low pressure (e.g., 10^-3 to

10^-4 Torr) to remove air and moisture.

Inert Atmosphere: The chamber is then filled with helium gas to a pressure of approximately

100-200 Torr.

Arc Generation: A DC current (typically 100-200 A) is applied across two graphite electrodes,

creating a high-temperature arc. The anode is consumed during this process.

Soot Formation: The intense heat of the arc vaporizes the carbon from the anode, which

then condenses in the cooler regions of the chamber to form a carbon soot containing a

mixture of fullerenes (C60, C70, C84, and other higher fullerenes).

Soot Collection: After the process is complete and the chamber has cooled, the soot is

carefully collected from the chamber walls.

Purification: High-Performance Liquid Chromatography
(HPLC)
The separation of C84 isomers from the fullerene mixture is typically achieved using multi-

stage recycling High-Performance Liquid Chromatography (HPLC).
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Materials and Equipment:

HPLC system with a recycling capability

Specialized fullerene separation column (e.g., Cosmosil 5PYE)

Toluene (HPLC grade) as the mobile phase

Fullerene extract (soot dissolved in a suitable solvent like toluene or carbon disulfide)

UV-Vis detector

Procedure:

Sample Preparation: The collected soot is dissolved in toluene and filtered to remove

insoluble carbon particles.

Injection: The fullerene solution is injected into the HPLC system.

Elution: Toluene is used as the mobile phase to carry the fullerene mixture through the

column. The different fullerenes and their isomers are separated based on their interaction

with the stationary phase.

Detection and Fractionation: A UV-Vis detector is used to monitor the elution of the different

fractions. The chromatogram will show peaks corresponding to C60, C70, and the various

isomers of C84. Fractions corresponding to the desired C84 isomers are collected.

Recycling: Due to the close retention times of the C84 isomers, multiple recycling steps are

often necessary to achieve high purity of individual isomers.

Characterization Techniques
Sample Preparation:

Dissolve a few milligrams of the purified C84 isomer in a deuterated solvent (e.g., CS2 with a

capillary of deuterated benzene for locking).

Data Acquisition:
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Instrument Setup: Use a high-field NMR spectrometer.

Acquisition Parameters:

Pulse Program: A standard 1D 13C NMR pulse sequence (e.g., zgig).

Number of Scans: Due to the low natural abundance of 13C and the relatively low

concentration of samples, a large number of scans (e.g., 512 or more) is typically required.

Relaxation Delay: A sufficient relaxation delay (e.g., 2 seconds) should be used.

Spectral Width: A spectral width of approximately 200 ppm is appropriate for fullerenes.

Data Processing: The acquired Free Induction Decay (FID) is Fourier transformed, phased,

and baseline corrected. The chemical shifts are referenced to a standard (e.g., TMS).

Sample Preparation:

KBr Pellet Method: Mix a small amount of the purified C84 sample (1-2% by weight) with dry

potassium bromide (KBr) powder. Grind the mixture to a fine powder and press it into a

transparent pellet using a hydraulic press.

Thin Film: A solution of C84 can be drop-casted onto an IR-transparent substrate (e.g., a

silicon wafer) and the solvent evaporated to form a thin film.

Data Acquisition:

Instrument Setup: Use an FTIR spectrometer.

Background Spectrum: Collect a background spectrum of the empty sample compartment or

the KBr pellet without the sample.

Sample Spectrum: Place the sample in the beam path and collect the spectrum. The final

spectrum is the ratio of the sample spectrum to the background spectrum.

Spectral Range: A typical range for fullerene analysis is 400-4000 cm-1.

Sample Preparation:
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Crystal Growth: Grow single crystals of the purified C84 isomer by slow evaporation of a

saturated solution in a suitable solvent (e.g., toluene). The crystals should be of sufficient

size and quality (typically >0.1 mm in all dimensions).

Data Collection:

Crystal Mounting: Mount a suitable single crystal on a goniometer head.

X-ray Source: Use a diffractometer equipped with a monochromatic X-ray source (e.g., Mo

Kα or Cu Kα radiation).

Data Acquisition: The crystal is rotated in the X-ray beam, and the diffraction pattern is

recorded on a detector. A complete dataset is collected by rotating the crystal through a

specific angular range.

Data Processing: The collected diffraction data is processed to determine the unit cell

parameters and the electron density map, from which the crystal and molecular structure can

be solved and refined.

Mechanisms and Applications in Drug Development
Fullerene-C84 and its derivatives exhibit promising properties for biomedical applications,

including drug delivery, antioxidant therapy, and photodynamic therapy.

Fullerene-C84 in Photodynamic Therapy (PDT)
Photodynamic therapy is a non-invasive treatment that utilizes a photosensitizer, light, and

oxygen to generate reactive oxygen species (ROS) that can kill cancer cells or microbes.[11]

Functionalized fullerenes, including C84 derivatives, can act as efficient photosensitizers.[11]
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Caption: Mechanism of Fullerene-C84 in Photodynamic Therapy.

Fullerene-C84 as an Antioxidant
Fullerenes are known for their potent radical-scavenging abilities due to their electron-deficient

nature.[12] They can neutralize a variety of free radicals, making them attractive candidates for

treating conditions associated with oxidative stress.
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Caption: Antioxidant Mechanism of Fullerene-C84.

Fullerene-C84 in Drug Delivery
The hollow cage structure of fullerenes makes them suitable as carriers for therapeutic agents.

[13] Drugs can be encapsulated within the fullerene cage or attached to its surface through

chemical functionalization. This allows for targeted delivery and controlled release of the drug,

potentially reducing side effects and improving therapeutic efficacy.
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Caption: Workflow of Fullerene-C84 as a Drug Delivery Vehicle.

Conclusion
Fullerene-C84 stands as a testament to the richness and complexity of carbon chemistry.

Since its discovery, significant progress has been made in understanding its fundamental

properties, from its isomeric forms to its spectroscopic signatures. The development of robust

synthesis and purification protocols has been instrumental in enabling detailed investigations

into its potential applications. For researchers, scientists, and drug development professionals,

Fullerene-C84 and its derivatives offer a versatile platform for the design of novel therapeutic

and diagnostic agents. The unique combination of a stable, hollow cage structure with tunable

electronic properties makes C84 a compelling candidate for further exploration in the fields of

nanomedicine and materials science. Continued research into the functionalization of C84 and
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its interactions with biological systems will undoubtedly unlock new and exciting opportunities

for this remarkable molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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